Cas no 90557-28-1 (3-Amino-2,5-dimethylbenzonitrile)
3-Amino-2,5-dimethylbenzonitrile is a substituted benzonitrile derivative featuring both amino and methyl functional groups on its aromatic ring. This compound serves as a versatile intermediate in organic synthesis, particularly in the preparation of pharmaceuticals, agrochemicals, and specialty chemicals. Its structural features, including the electron-donating amino group and the nitrile moiety, make it valuable for further functionalization, such as coupling reactions or heterocycle formation. The dimethyl substitution enhances steric and electronic properties, influencing reactivity and selectivity in synthetic pathways. The compound is typically characterized by high purity and stability, ensuring consistent performance in research and industrial applications. Proper handling and storage are recommended to maintain its integrity.
90557-28-1 structure
Product Name:3-Amino-2,5-dimethylbenzonitrile
CAS No:90557-28-1
MF:C9H10N2
MW:146.189101696014
MDL:MFCD18826302
CID:798450
PubChem ID:45078956
Update Time:2025-06-30
3-Amino-2,5-dimethylbenzonitrile Chemical and Physical Properties
Names and Identifiers
-
- Benzonitrile,3-amino-2,5-dimethyl-
- Benzonitrile, 3-amino-2,5-dimethyl- (7CI)
- 3-Amino-2,5-dimethylbenzonitrile
- AK465846
- C77067
- MFCD18826302
- DS-18834
- CS-0161157
- DB-274657
- BENZONITRILE, 3-AMINO-2,5-DIMETHYL-
- SB75423
- AKOS006360510
- 90557-28-1
-
- MDL： MFCD18826302
- Inchi： 1S/C9H10N2/c1-6-3-8(5-10)7(2)9(11)4-6/h3-4H,11H2,1-2H3
- InChI Key： GBMHMRUGCQCDJK-UHFFFAOYSA-N
- SMILES： N#CC1C(C)=C(N)C=C(C)C=1
Computed Properties
- Exact Mass: 146.084
- Monoisotopic Mass: 146.084
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 11
- Rotatable Bond Count: 0
- Complexity: 179
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 49.8
- XLogP3: 1.7
3-Amino-2,5-dimethylbenzonitrile Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A019097604-100mg |
3-Amino-2,5-dimethylbenzonitrile |
90557-28-1 | 97% | 100mg |
$245.25 | 2023-08-31 | |
| Alichem | A019097604-250mg |
3-Amino-2,5-dimethylbenzonitrile |
90557-28-1 | 97% | 250mg |
$352.80 | 2023-08-31 | |
| Alichem | A019097604-1g |
3-Amino-2,5-dimethylbenzonitrile |
90557-28-1 | 97% | 1g |
$900.00 | 2023-08-31 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-IG918-200mg |
3-Amino-2,5-dimethylbenzonitrile |
90557-28-1 | 97% | 200mg |
1314.0CNY | 2021-07-10 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-IG918-50mg |
3-Amino-2,5-dimethylbenzonitrile |
90557-28-1 | 97% | 50mg |
525.0CNY | 2021-07-10 | |
| abcr | AB528406-250 mg |
3-Amino-2,5-dimethylbenzonitrile; . |
90557-28-1 | 250MG |
€262.90 | 2022-07-28 | ||
| SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | A900464-250mg |
3-Amino-2,5-dimethylbenzonitrile |
90557-28-1 | 97% | 250mg |
1,546.20 | 2021-05-17 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-IG918-100mg |
3-Amino-2,5-dimethylbenzonitrile |
90557-28-1 | 97% | 100mg |
897CNY | 2021-05-08 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-IG918-250mg |
3-Amino-2,5-dimethylbenzonitrile |
90557-28-1 | 97% | 250mg |
1975CNY | 2021-05-08 | |
| eNovation Chemicals LLC | D757277-100mg |
Benzonitrile,3-amino-2,5-dimethyl- |
90557-28-1 | 97% | 100mg |
$140 | 2024-06-06 |
3-Amino-2,5-dimethylbenzonitrile Related Literature
-
Eunju Nam,Jiyeon Han,Sunhee Choi,Mi Hee Lim Chem. Commun., 2021,57, 7637-7640
-
Marcin Czapla,Jack Simons Phys. Chem. Chem. Phys., 2018,20, 21739-21745
-
Vishwesh Venkatraman,Marco Foscato,Vidar R. Jensen,Bjørn Kåre Alsberg J. Mater. Chem. A, 2015,3, 9851-9860
-
Yi Cao,Yujiao Xiahou,Lixiang Xing,Xiang Zhang,Hong Li,ChenShou Wu,Haibing Xia Nanoscale, 2020,12, 20456-20466
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5. Fatty acid eutectic mixtures and derivatives from non-edible animal fat as phase change materials†Pau Gallart-Sirvent,Marc Martín,Gemma Villorbina,Mercè Balcells,Aran Solé,Luisa F. Cabeza,Ramon Canela-Garayoa RSC Adv., 2017,7, 24133-24139
90557-28-1 (3-Amino-2,5-dimethylbenzonitrile) Related Products
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- 114820-10-9(Benzonitrile,4-amino-2,6-dimethyl-)
- 69022-35-1(3-amino-2-methylbenzonitrile)
- 349453-50-5(Benzonitrile,2-amino-3,5,6-trimethyl-)
- 56765-79-8(4-Aminophthalonitrile)
- 56043-01-7(2-Amino-6-methylbenzonitrile)
- 60710-80-7(3-Amino-4-methylbenzonitrile)
- 50670-64-9(5-Amino-2-methylbenzonitrile)
- 10272-10-3(1,3-Benzenedicarbonitrile, 2-amino-4,6-dimethyl-)
- 73629-39-7(1,2-Benzenedicarbonitrile, 3,6-diamino-)
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